2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine
Overview
Description
2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine (2,5-DPP) is an aromatic heterocyclic compound belonging to the pyrimidine family of heterocyclic compounds. It is a white crystalline solid that has been used in scientific research for its biochemical and physiological effects.
Scientific Research Applications
2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine has been used in scientific research for its biochemical and physiological effects. It has been studied for its potential use as an antidepressant, anticonvulsant, and anxiolytic agent. It has also been studied for its possible use in the treatment of Alzheimer’s disease, Parkinson’s disease, and Huntington’s disease. Additionally, 2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine has been studied for its potential anti-inflammatory and anti-cancer properties.
Mechanism of Action
2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine has been found to act as an agonist of the serotonin 5-HT1A receptor and as an antagonist of the serotonin 5-HT2A receptor. It has also been found to act as an agonist of the dopamine D2 receptor. The exact mechanism of action of 2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine is still under investigation.
Biochemical and Physiological Effects
2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine has been found to have a variety of biochemical and physiological effects. It has been found to have antidepressant, anticonvulsant, and anxiolytic properties. It has also been found to have anti-inflammatory and anti-cancer properties. Additionally, it has been found to have neuroprotective and neuroregenerative effects.
Advantages and Limitations for Lab Experiments
2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful tool for research. Additionally, it has a wide range of biochemical and physiological effects, making it a useful compound to study. A limitation of 2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine is that its exact mechanism of action is still not fully understood, which can limit its usefulness in research.
Future Directions
The future directions for research on 2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine include further investigation into its mechanism of action, its potential use in the treatment of neurological disorders, and its potential anti-inflammatory and anti-cancer properties. Additionally, further research could be done on its potential use as an antidepressant, anticonvulsant, and anxiolytic agent. Finally, research could be done to investigate the potential side effects of 2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine and its potential interactions with other drugs.
Synthesis Methods
2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine can be synthesized by reaction of 2,5-dichloropyrimidine with 4-methoxybenzaldehyde in the presence of a base such as sodium hydroxide. The reaction is conducted at room temperature for about 3 hours and yields a white crystalline solid. The product is then purified by recrystallization from ethanol.
properties
IUPAC Name |
4-(4-methoxyphenyl)-2,5-diphenylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O/c1-26-20-14-12-18(13-15-20)22-21(17-8-4-2-5-9-17)16-24-23(25-22)19-10-6-3-7-11-19/h2-16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQLPUEVRYALKKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=NC=C2C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Diphenyl-4-(4-methoxyphenyl)pyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Ethyl-4,5,6,7,8,9,10,11,12,13-decahydro-1H-cyclododeca[b]pyrrole](/img/structure/B6303290.png)
